Cas no 119170-51-3 (Cassiaside B)

• Product Name: Cassiaside B
• CAS No: 119170-51-3
• MF: C₂₆H₃₀O₁₄
• MW: 566.51
• MDL: MFCD32263369
• CID: 208355
• PubChem ID: 14189967
• Update Time: 2024-11-04

Cassiaside B Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[2,3-b]pyran-4-one,6-[(6-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-(9CI)
• CassiasideB
• CHEBI:197161
• 6-[(6-O-D-APio-
• CS-0140206
• AKOS040760312
• DTXSID101108365
• A-D-furanosyl-
• 6-[(6-O-D-Apio-beta-D-furanosyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[2,3-b]pyran-4-one
• A-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[2,3-b]pyran-4-one
• Cassiaside B
• HY-N8148
• 6-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-8-methoxy-2-methylbenzo[g]chromen-4-one
• 119170-51-3
• DA-62085
• 6-[(6-O-D-Apio-I(2)-D-furanosyl-I(2)-D-glucopyranosyl)oxy]-5-hydroxy-8-methoxy-2-methyl-4H-naphtho[2,3-b]pyran-4-one

• MDL： MFCD32263369
• Inchi： InChI=1S/C26H30O14/c1-10-3-13(28)18-14(38-10)5-11-4-12(35-2)6-15(17(11)20(18)30)39-24-22(32)21(31)19(29)16(40-24)7-36-25-23(33)26(34,8-27)9-37-25/h3-6,16,19,21-25,27,29-34H,7-9H2,1-2H3/t16-,19-,21+,22-,23+,24-,25-,26-/m1/s1
• InChI Key： NIVCJAYDAMQSJO-PAMAHNMISA-N
• SMILES： C1C(=O)C2=C(O)C3C(O[C@@H]4O[C@H](CO[C@@H]5OC[C@](O)(CO)[C@H]5O)[C@@H](O)[C@H](O)[C@H]4O)=CC(OC)=CC=3C=C2OC=1C

Computed Properties

• Exact Mass: 566.16355563g/mol
• Monoisotopic Mass: 566.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 946
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides
• Anthraquinones